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Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanol

Cat. No.: B050070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and key

applications of 2-(Trimethylsilyl)ethanol, a versatile organosilicon compound widely utilized in

organic synthesis and analytical chemistry.

Core Physical Properties
2-(Trimethylsilyl)ethanol, also known as (2-Hydroxyethyl)trimethylsilane, is a colorless liquid

at room temperature. Its key physical properties, including boiling point and density, are

summarized below. These values are critical for its application in designing reaction conditions

and for purification processes.

The following tables summarize the reported boiling point and density of 2-
(Trimethylsilyl)ethanol from various sources.

Table 1: Boiling Point of 2-(Trimethylsilyl)ethanol at Reduced Pressures
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Boiling Point (°C) Pressure (mmHg)

71-73 35

75 41

50–52 10

144-146 760 (lit.)

145 760

Table 2: Density of 2-(Trimethylsilyl)ethanol

Density (g/mL) Temperature (°C)

0.825 25

0.81-0.83 20

0.83 20/20 (Specific Gravity)

0.8358 20

Detailed experimental protocols for the determination of the boiling point and density of 2-
(Trimethylsilyl)ethanol are not extensively described in readily available literature. However,

standard methodologies for such determinations would typically be employed.

Boiling Point Determination: The boiling point of a liquid, particularly at reduced pressures, is

commonly determined by vacuum distillation. This process involves heating the liquid in a

distillation apparatus connected to a vacuum source. The temperature of the vapor that is in

equilibrium with the boiling liquid is measured using a calibrated thermometer, and the

corresponding pressure is recorded from a manometer. For accurate measurements, the

thermometer bulb must be positioned correctly, just below the side arm of the distillation

head, to ensure it measures the temperature of the vapor distilling into the condenser.

Density Determination: The density of a liquid can be determined using several methods. A

common and precise method involves the use of a pycnometer, which is a glass flask with a

close-fitting ground glass stopper with a capillary tube through it, to allow air bubbles to
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escape. The procedure involves weighing the empty, clean, and dry pycnometer, then

weighing it again when filled with the sample liquid, and finally weighing it filled with a

reference liquid of known density (e.g., deionized water) at the same temperature. The

density of the sample is then calculated from these masses and the known density of the

reference liquid. Another modern technique is the use of an oscillating U-tube densitometer,

which measures the oscillation frequency of a U-shaped tube filled with the sample, from

which the density can be precisely calculated.

Applications in Organic Synthesis: The Teoc
Protecting Group
A primary application of 2-(Trimethylsilyl)ethanol is in the formation of the 2-

(trimethylsilyl)ethoxycarbonyl (Teoc) protecting group. This group is particularly valuable for the

protection of amines, alcohols, and other functional groups during multi-step organic

syntheses. The Teoc group is known for its stability under a range of reaction conditions and its

selective removal under mild conditions, often using fluoride ion sources.

The following diagram illustrates the general workflow for the protection of an alcohol using a

Teoc group derived from 2-(Trimethylsilyl)ethanol, followed by a generic chemical

transformation and subsequent deprotection to regenerate the alcohol.
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Workflow for Alcohol Protection and Deprotection using a Teoc-based Strategy
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-(Trimethylsilyl)ethanol:
Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050070#2-trimethylsilyl-ethanol-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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